Cas no 55621-29-9 (2-Butanol,1-(butylnitrosoamino)-)

2-Butanol,1-(butylnitrosoamino)- structure
55621-29-9 structure
Product Name:2-Butanol,1-(butylnitrosoamino)-
CAS No:55621-29-9
MF:C8H18N2O2
MW:174.240722179413
CID:374358
PubChem ID:41490
Update Time:2025-04-19

2-Butanol,1-(butylnitrosoamino)- Chemical and Physical Properties

Names and Identifiers

    • 2-Butanol,1-(butylnitrosoamino)-
    • N-BUTYL-N-(2-HYDROXYBUTYL)NITROSAMINE
    • N-butyl-N-(2-hydroxybutyl)nitrous amide
    • 1-[Butyl(nitroso)amino]butan-2-ol
    • 55621-29-9
    • AKOS006279327
    • 2-BUTANOL, 1-(BUTYLNITROSOAMINO)-
    • S108M5D91F
    • N-NITROSO-N-(2-HYDROXYBUTYL)BUTYLAMINE
    • Q27288422
    • BRN 2244575
    • (2-HYDROXYBUTYL)-N-BUTYLNITROSAMINE
    • UNII-S108M5D91F
    • DTXSID70970963
    • Inchi: 1S/C8H18N2O2/c1-3-5-6-10(9-12)7-8(11)4-2/h8,11H,3-7H2,1-2H3
    • InChI Key: BWHWPDPMUUTEAZ-UHFFFAOYSA-N
    • SMILES: OC(CC)CN(CCCC)N=O

Computed Properties

  • Exact Mass: 174.13694
  • Monoisotopic Mass: 174.136827821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 6
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 52.9Ų

Experimental Properties

  • Density: 1.0752 (rough estimate)
  • Boiling Point: 305.23°C (rough estimate)
  • Refractive Index: 1.4635 (estimate)
  • PSA: 52.9
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